Cas no 1217885-74-9 (Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate)

• Product Name: Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate
• CAS No: 1217885-74-9
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• MDL: MFCD15146535
• CID: 4686960
• Update Time: 2025-06-07

Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(1E)-(dimethylamino)methylene]amino}-5-methyl-1H-indole-2-carboxylate
• Methyl 3-([(1E)-(dimethylamino)methylene]amino)-5-methyl-1H-indole-2-carboxylate
• Methyl 3-(((dimethylamino)methylene)amino)-5-methyl-1H-indole-2-carboxylate
• methyl 3-{[(E)-(dimethylamino)methylidene]amino}-5-methyl-1H-indole-2-carboxylate
• STL145114
• BBL007474
• HTS028053
• T3769
• methyl 3-[(E)-[(dimethylamino)methylidene]amino]-
• Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate

• MDL： MFCD15146535
• Inchi： 1S/C14H17N3O2/c1-9-5-6-11-10(7-9)12(15-8-17(2)3)13(16-11)14(18)19-4/h5-8,16H,1-4H3/b15-8+
• InChI Key： OLTADUJDNGJVKR-OVCLIPMQSA-N
• SMILES： O(C)C(C1=C(C2C=C(C)C=CC=2N1)/N=C/N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Topological Polar Surface Area: 57.7

Additional information on Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate

Compound CAS No. 1217885-74-9: Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate

The compound Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate, identified by the CAS registry number 1217885-74-9, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule features a methyl group attached to the indole ring at position 3, a dimethylamino-substituted methylene group at position 5, and a carboxylate ester group at position 2. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anti-cancer agents, anti-inflammatory drugs, and neuroprotective compounds. The presence of the dimethylamino group in this compound introduces additional electronic effects, which can enhance its binding affinity to various biological targets. For instance, researchers have demonstrated that similar indole derivatives can act as inhibitors of key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). These findings suggest that Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate may exhibit similar biological activities, making it a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and esterification. The synthesis begins with the preparation of the indole core, which is then functionalized with the appropriate substituents. The dimethylamino methylene group is introduced via a Schiff base formation reaction, followed by methylation to yield the final ester product. This synthetic pathway not only ensures high purity but also allows for fine-tuning of the substituents to optimize biological activity.

The structural complexity of this compound makes it an attractive target for computational studies as well. Researchers have employed molecular docking simulations to predict its binding modes with various protein targets. These studies have revealed that the molecule's indole ring serves as a key interaction site, while the dimethylamino group contributes significantly to hydrogen bonding and hydrophobic interactions. Such insights are invaluable for guiding medicinal chemists in designing more potent and selective drug candidates.

Moreover, the carboxylate ester group in this compound plays a crucial role in its solubility and bioavailability. Ester groups are commonly used in pharmaceuticals to improve drug delivery and reduce toxicity. By modifying the ester moiety, researchers can potentially enhance the pharmacokinetic properties of this compound, making it more suitable for therapeutic applications.

In conclusion, Methyl 3-{(1E)-(dimethylamino)methyleneamino}-5-methyl-1H-indole-2-carboxylate (CAS No. 1217885-74-9) is a versatile organic molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic chemistry and computational modeling, positions it as a valuable tool for exploring new therapeutic strategies against various diseases. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.